![molecular formula C18H25FN2O3S B2766816 4-[3-(8-Methyl-1,8-diazaspiro[4.5]decan-1-yl)-3-oxopropyl]benzenesulfonyl fluoride CAS No. 2249108-79-8](/img/structure/B2766816.png)
4-[3-(8-Methyl-1,8-diazaspiro[4.5]decan-1-yl)-3-oxopropyl]benzenesulfonyl fluoride
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Overview
Description
The compound “4-[3-(8-Methyl-1,8-diazaspiro[4.5]decan-1-yl)-3-oxopropyl]benzenesulfonyl fluoride” is a derivative of the compound "(3S)-3-methyl-2,8-diazaspiro[4.5]decan-1-one" . This compound has a molecular weight of 168.24 .
Synthesis Analysis
The synthesis of related compounds has been described in the literature. For example, a series of compounds based on 1-thia-4,8-diazaspiro[4.5]decan-3-one were synthesized . The synthesis involved a one-pot three-component condensation of N-benzylpiperidone, the appropriate amine, and thioglycolic acid in toluene under reflux using a Dean–Stark trap to remove water .Molecular Structure Analysis
The molecular structure of the related compound “(3S)-3-methyl-2,8-diazaspiro[4.5]decan-1-one” has been analyzed using NMR . The stereochemistry was determined from the data for the 3D structure with HMBC and NOESY .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of related compounds have been described. The reactions proceed readily, with high yields and no further purification .Physical And Chemical Properties Analysis
The related compound “(3S)-3-methyl-2,8-diazaspiro[4.5]decan-1-one” is a solid at room temperature . It has a molecular weight of 168.24 .Mechanism of Action
Safety and Hazards
Future Directions
The development of new anti-ulcer drugs based on the thiazolidin-4-one moiety, which is a part of the structure of the related compounds, has been suggested . This suggests that “4-[3-(8-Methyl-1,8-diazaspiro[4.5]decan-1-yl)-3-oxopropyl]benzenesulfonyl fluoride” and its derivatives could also have potential applications in the development of new drugs.
Properties
IUPAC Name |
4-[3-(8-methyl-1,8-diazaspiro[4.5]decan-1-yl)-3-oxopropyl]benzenesulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25FN2O3S/c1-20-13-10-18(11-14-20)9-2-12-21(18)17(22)8-5-15-3-6-16(7-4-15)25(19,23)24/h3-4,6-7H,2,5,8-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUBQNEOGHKVIRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2(CCCN2C(=O)CCC3=CC=C(C=C3)S(=O)(=O)F)CC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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